Cas no 196202-02-5 (Pentanoic acid,2,4-difluoro-3-oxo-, methyl ester)

• Product Name: Pentanoic acid,2,4-difluoro-3-oxo-, methyl ester
• CAS No: 196202-02-5
• MF: C₆H₈F₂O₃
• MW: 166.122729301453
• CID: 116895
• PubChem ID: 11126631
• Update Time: 2025-04-18

Pentanoic acid,2,4-difluoro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2,4-difluoro-3-oxo-, methyl ester
• methyl 2,4-difluoro-3-oxopentanoate
• DTXSID501233069
• 196202-02-5
• Pentanoic acid, 2,4-difluoro-3-oxo-, methyl ester
• Pentanoic acid, 2,4-difluoro-3-oxo-, methyl ester
• SCHEMBL7638966

• Inchi： 1S/C6H8F2O3/c1-3(7)5(9)4(8)6(10)11-2/h3-4H,1-2H3
• InChI Key： UIJHYJLCCFJKGO-UHFFFAOYSA-N
• SMILES： FC(C)C(C(C(=O)OC)F)=O

Computed Properties

• Exact Mass: 166.04414
• Monoisotopic Mass: 166.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37